Cas no 1396792-50-9 (2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396792-50-9
• MF: C₁₅H₁₁BrClN₅O₂
• MW: 408.637140512466
• CID: 6216513
• PubChem ID: 71791718
• Update Time: 2025-06-08

2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide
• AKOS024541671
• F6237-4187
• VU0539116-1
• 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)tetrazole-5-carboxamide
• 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-tetrazole-5-carboxamide
• 1396792-50-9

• Inchi： 1S/C15H11BrClN5O2/c1-24-13-7-4-10(8-12(13)17)18-15(23)14-19-21-22(20-14)11-5-2-9(16)3-6-11/h2-8H,1H3,(H,18,23)
• InChI Key： AHHWFJAFQUGPHX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1N=NC(C(NC2C=CC(=C(C=2)Cl)OC)=O)=N1

Computed Properties

• Exact Mass: 406.97846g/mol
• Monoisotopic Mass: 406.97846g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

Professional Introduction to Compound with CAS No. 1396792-50-9 and Product Name: 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide

The compound with the CAS number 1396792-50-9 and the product name 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a tetrazole ring, which is known for its role in various pharmacological mechanisms, and aromatic substituents that modulate its interactions with biological targets.

Recent research in the domain of medicinal chemistry has highlighted the importance of tetrazole derivatives in the development of novel drugs. The tetrazole core in this compound contributes to its unique chemical properties, enabling it to exhibit potent activity against a range of biological targets. Specifically, the presence of a 4-bromophenyl group at the C2 position and a 3-chloro-4-methoxyphenyl group at the N position introduces specific electronic and steric characteristics that influence its binding affinity and selectivity. These modifications are critical in optimizing the compound's pharmacokinetic profile and minimizing off-target effects.

The carboxamide functional group at the 5-position of the tetrazole ring further enhances the compound's potential as a lead molecule for drug development. Carboxamides are well-documented pharmacophores that can participate in hydrogen bonding interactions, thereby facilitating strong binding to biological receptors. This feature makes the compound particularly interesting for targeting enzymes and receptors involved in critical cellular pathways. For instance, studies have shown that similar tetrazole-based carboxamides exhibit inhibitory activity against various kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of a brominated phenyl ring and a chloro-methoxy-substituted phenyl ring creates a scaffold that can interact with multiple signaling pathways involved in tumor growth and progression. Preliminary computational studies have suggested that this compound may disrupt key oncogenic pathways by inhibiting specific tyrosine kinases. These findings are particularly relevant given the increasing emphasis on targeted therapy in cancer treatment. The ability to selectively modulate these pathways without significant toxicity is a major goal in oncology drug discovery.

In addition to its potential oncological applications, this compound has also shown promise in preclinical models of inflammation and immunomodulation. The tetrazole core has been identified as a key pharmacophore in several immunosuppressive agents, suggesting that this compound may have similar effects on immune cell function. Research has indicated that tetrazole derivatives can modulate cytokine production and immune cell activation, making them candidates for treating autoimmune diseases and allergic reactions. Further investigation into its immunomodulatory properties could uncover new therapeutic strategies for conditions where immune dysregulation plays a central role.

The synthesis of this compound represents a sophisticated application of modern organic chemistry techniques. The introduction of multiple substituents into the aromatic rings requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies not only highlight the versatility of current chemical approaches but also underscore the importance of innovative methodologies in accessing complex molecular architectures.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro assays have demonstrated its ability to inhibit specific enzymatic targets with high potency, suggesting that it may serve as a valuable tool for mechanistic studies. Additionally, animal models have provided insights into its pharmacokinetic behavior and safety profile. These studies indicate that the compound exhibits reasonable bioavailability and moderate metabolic stability, which are essential characteristics for any potential therapeutic agent.

The structural features of this molecule also make it an attractive candidate for further derivatization to improve its pharmacological properties. By modifying either the aromatic substituents or the tetrazole ring itself, researchers can fine-tune its biological activity and optimize its drug-like characteristics. For example, exploring analogs with different halogen patterns or substituent sizes could reveal new lead compounds with enhanced efficacy or reduced side effects. Such structural modifications are integral to the iterative process of drug discovery, where initial hits are progressively optimized through medicinal chemistry interventions.

The growing interest in heterocyclic compounds like tetrazoles underscores their significance as building blocks in pharmaceutical research. The unique electronic properties of these heterocycles allow them to interact with biological targets in diverse ways, making them valuable scaffolds for drug design. As our understanding of molecular interactions continues to advance, compounds like this one will likely play an increasingly important role in developing next-generation therapeutics.

In conclusion, the compound with CAS number 1396792-50-9 and product name 2-(4-bromophenyl)-N-(3-chloro-4-methoxyphenyl)-2H-1,2,3,4-tetrazole-5-carboxamide exemplifies the innovative approaches being employed in modern medicinal chemistry. Its structural complexity and functional diversity make it a promising candidate for further investigation across multiple therapeutic areas. As research continues to uncover new biological activities and optimize synthetic methodologies, compounds such as this one will contribute significantly to advancements in drug discovery and development.